Cas no 163564-57-6 (9H-Xanthen-9-one,2-(1,1-dimethyl-2-propen-1-yl)-1,4,5,6-tetrahydroxy-)

• Product Name: 9H-Xanthen-9-one,2-(1,1-dimethyl-2-propen-1-yl)-1,4,5,6-tetrahydroxy-
• CAS No: 163564-57-6
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 204880
• Update Time: 2024-03-01

9H-Xanthen-9-one,2-(1,1-dimethyl-2-propen-1-yl)-1,4,5,6-tetrahydroxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one,2-(1,1-dimethyl-2-propen-1-yl)-1,4,5,6-tetrahydroxy-
• 9H-Xanthen-9-one,2-(1,1-dimethyl-2-propenyl)-1,4,5,6-tetrahydroxy- (9CI)
• Subelliptenone F

• Inchi： 1S/C18H16O6/c1-4-18(2,3)9-7-11(20)17-12(14(9)22)13(21)8-5-6-10(19)15(23)16(8)24-17/h4-7,19-20,22-23H,1H2,2-3H3
• InChI Key： DUEPHQIDRAQTIM-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(O)=C(O)C=C2)OC2=C1C(O)=C(C(C)(C)C=C)C=C2O

Computed Properties

• Exact Mass: 328.09468
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• XLogP3: 3.329

Experimental Properties

• PSA: 107.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones